Cas no 1131614-98-6 (4-((4-Ethylpiperazin-1-yl)methyl)-3-iodobenzoic acid)

4-((4-Ethylpiperazin-1-yl)methyl)-3-iodobenzoic acid structure
1131614-98-6 structure
Product Name:4-((4-Ethylpiperazin-1-yl)methyl)-3-iodobenzoic acid
CAS No:1131614-98-6
MF:C14H19IN2O2
MW:374.217335939407
CID:1030570
PubChem ID:44828843
Update Time:2025-04-20

4-((4-Ethylpiperazin-1-yl)methyl)-3-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-((4-ethylpiperazin-1-yl)methyl)-3-iodobenzoic acid
    • 4-[(4-ethylpiperazin-1-yl)methyl]-3-iodobenzoic acid
    • A802940
    • AK133794
    • CTK8E2190
    • FT-0651809
    • I14-5352
    • KB-145161
    • DTXSID10660932
    • 4-[(4-ethylpiperazin-1-yl)methyl]-3-iodanyl-benzoic acid
    • 4-[(4-ethyl-1-piperazinyl)methyl]-3-iodobenzoic acid
    • DB-060458
    • AKOS015843349
    • 1131614-98-6
    • 4-((4-Ethylpiperazin-1-yl)methyl)-3-iodobenzoic acid
    • Inchi: 1S/C14H19IN2O2/c1-2-16-5-7-17(8-6-16)10-12-4-3-11(14(18)19)9-13(12)15/h3-4,9H,2,5-8,10H2,1H3,(H,18,19)
    • InChI Key: PWKDIXNXVGYHAA-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(=O)O)C=CC=1CN1CCN(CC)CC1

Computed Properties

  • Exact Mass: 374.04913g/mol
  • Monoisotopic Mass: 374.04913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 43.8Ų
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